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Compound of Interest

Compound Name: Methyl vanillate-d3

Cat. No.: B1148041 Get Quote

Disclaimer: This document provides a comprehensive safety overview for Methyl vanillate (CAS

No. 3943-74-6). The information presented is intended to serve as a close proxy for Methyl
vanillate-d3, as a specific Safety Data Sheet (SDS) for the deuterated isotopologue was not

available at the time of this writing. Professionals should handle deuterated compounds with at

least the same level of care as their non-deuterated counterparts and consult the direct

supplier for a specific SDS.

Substance Identification and Properties
Methyl vanillate is an organic compound that appears as a light yellow to beige powder or

granules.[1] It is the methyl ester of vanillic acid and is used in laboratories, as a flavoring

agent, and in the manufacturing of other substances.[1][2][3]

Chemical and Physical Data
The physical and chemical properties of Methyl vanillate are summarized below.
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Property Value Reference

Molecular Formula C₉H₁₀O₄ [2][4]

Molecular Weight 182.17 g/mol [4]

CAS Number 3943-74-6 [2][3]

Appearance
Solid. Light yellow powder or

granules.[1][5][6]
[1][5][6]

Melting Point 64 - 67 °C (147 - 153 °F) [2][5]

Boiling Point 285 - 287 °C (545 - 549 °F) [5]

Solubility

Soluble in chloroform and

methanol; insoluble in water.[1]

[7]

[1][7]

Vapor Pressure
0.002 mmHg @ 25 °C

(estimated)
[8]

Stability
Stable under normal handling

and storage conditions.[2][5]
[2][5]

Hazard Identification and Classification
Methyl vanillate is classified as a hazardous substance according to the Globally Harmonized

System (GHS).[2][3]

GHS Classification
Classification Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[2]

[3]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[2][3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2629-1-28.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-Vanillate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-Vanillate
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2629-1-28.pdf
https://file.medchemexpress.com/batch_PDF/HY-75342/Methyl-vanillate-SDS-MedChemExpress.pdf
https://wap.guidechem.com/question/what-are-the-characteristics-a-id167673.html
https://www.fishersci.com/store/msds?partNumber=AC160300050&productDescription=METHYL+VANILLATE+5GRMETH&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24209~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2007:26:22~~Methyl%20vanillate~~
https://wap.guidechem.com/question/what-are-the-characteristics-a-id167673.html
https://www.fishersci.com/store/msds?partNumber=AC160300050&productDescription=METHYL+VANILLATE+5GRMETH&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24209~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2007:26:22~~Methyl%20vanillate~~
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2629-1-28.pdf
https://www.fishersci.com/store/msds?partNumber=AC160300050&productDescription=METHYL+VANILLATE+5GRMETH&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC160300050&productDescription=METHYL+VANILLATE+5GRMETH&vendorId=VN00032119&countryCode=US&language=en
https://wap.guidechem.com/question/what-are-the-characteristics-a-id167673.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1138142.htm
https://wap.guidechem.com/question/what-are-the-characteristics-a-id167673.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1138142.htm
https://www.thegoodscentscompany.com/data/rw1047511.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2629-1-28.pdf
https://www.fishersci.com/store/msds?partNumber=AC160300050&productDescription=METHYL+VANILLATE+5GRMETH&vendorId=VN00032119&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2629-1-28.pdf
https://www.fishersci.com/store/msds?partNumber=AC160300050&productDescription=METHYL+VANILLATE+5GRMETH&vendorId=VN00032119&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2629-1-28.pdf
https://file.medchemexpress.com/batch_PDF/HY-75342/Methyl-vanillate-SDS-MedChemExpress.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2629-1-28.pdf
https://file.medchemexpress.com/batch_PDF/HY-75342/Methyl-vanillate-SDS-MedChemExpress.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2629-1-28.pdf
https://file.medchemexpress.com/batch_PDF/HY-75342/Methyl-vanillate-SDS-MedChemExpress.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2629-1-28.pdf
https://file.medchemexpress.com/batch_PDF/HY-75342/Methyl-vanillate-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Ratings
Rating System Health Flammability

Reactivity/Inst
ability

Special

NFPA 2 0 0 -

HMIS III 2 0 0 -

NFPA Health Hazard 2: Intense or continued exposure could cause temporary incapacitation

or possible residual injury unless prompt medical attention is given.[2]

NFPA Fire Hazard 0: Materials that will not burn.[2]

NFPA Reactivity 0: Normally stable, even under fire exposure conditions, and are not

reactive with water.[2]

Safe Handling and Experimental Protocols
Proper handling and storage are crucial to minimize risks associated with Methyl vanillate.

Personal Protective Equipment (PPE) and Handling
Workflow
A standard workflow for handling this chemical involves a sequence of checks and the use of

appropriate PPE.
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Preparation Phase

Handling Phase

Post-Handling Phase

Start: Plan Experiment

Review Safety Data Sheet (SDS)

Step 1

Verify PPE Availability
(Gloves, Goggles, Lab Coat)

Step 2

Ensure Adequate Ventilation
(Fume Hood Available)

Step 3

Don PPE:
- Impervious Gloves

- Safety Goggles/Face Shield
- Lab Coat

Step 4

Weigh Methyl Vanillate
(Avoid Dust Generation)

Step 5

Use in Well-Ventilated Area
(Preferably a Fume Hood)

Step 6

Avoid Contact:
- Skin and Eyes

- Inhalation of Dust
- Ingestion

Critical Action

Clean Work Area

Step 7

Dispose of Waste Properly
(Follow Local Regulations)

Step 8

Doff PPE Carefully

Step 9

Wash Hands Thoroughly

Step 10

End

Step 11

Click to download full resolution via product page

Workflow for safely handling Methyl vanillate.
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Storage and Incompatibilities
Storage Conditions: Store in a dry, cool, and well-ventilated area.[2] Keep containers tightly

closed when not in use.[2] The recommended storage class is TRGS 510, Class 11 for

combustible solids.

Incompatible Materials: Avoid strong oxidizing agents.[2][5]

Emergency and First-Aid Procedures
In case of exposure, follow these first-aid measures immediately.

First-Aid Response Protocol
The logical flow for responding to an exposure event is outlined below.

Immediate Actions

Exposure Occurs

Inhalation

Route

Skin Contact

Route

Eye Contact

Route

Ingestion

Route

Remove to fresh air.

If breathing is difficult, give oxygen.

Seek medical attention if symptoms persist.

Take off contaminated clothing.

Wash skin with plenty of soap and water for at least 15 minutes.

If irritation persists, call a physician.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do.

Continue rinsing.

Call an ophthalmologist.

Do NOT induce vomiting.

Wash out mouth with water.

Make victim drink water (two glasses at most).

Consult a physician.

Click to download full resolution via product page

First-aid decision-making for exposure incidents.

Fire-Fighting and Accidental Release
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Fire-Fighting: Use water spray, dry chemical, foam, or carbon dioxide extinguishers.[3]

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[5]

Accidental Release: Ensure adequate ventilation and wear appropriate PPE.[5] Avoid

generating dust. Sweep or shovel spills into a suitable container for disposal according to

local regulations.[2][3]

Toxicological and Ecological Information
The toxicological properties of Methyl vanillate have not been fully investigated.[5]

Summary of Toxicological Data
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Endpoint Result / Finding Reference

Acute Toxicity

No acute toxicity information is

available for this product.[5][6]

Mouse LD50 (intravenous) is

180 mg/kg.[8]

[5][6][8]

Skin Corrosion/Irritation Causes skin irritation.[2][3] [2][3]

Eye Damage/Irritation
Causes serious eye irritation.

[2][3]
[2][3]

Respiratory Irritation
May cause respiratory

irritation.[2][3]
[2][3]

Sensitization

No information available.[5]

The skin sensitization endpoint

was evaluated as being below

the Dermal Sensitization

Threshold (DST) for reactive

materials.[9]

[5][9]

Germ Cell Mutagenicity

Not classified.[2] Based on

available data, it does not

present a concern for

genotoxic potential.[9]

[2][9]

Carcinogenicity

Not classified.[2] No known

carcinogenic chemicals are in

this product.[6]

[2][6]

Reproductive Toxicity

Not classified.[2] No data

available.[6] Systemic

exposure is below the TTC for

reproductive toxicity.[9]

[2][6][9]

Ecological Data
There is limited information available on the ecological effects of Methyl vanillate. It is advised

not to let the product enter drains.[5] No substances are known to be hazardous to the
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environment or not degradable in wastewater treatment plants.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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